Cas no 40472-78-4 (2-(5-Chloropyridin-2-yl)propan-2-ol)

• Product Name: 2-(5-Chloropyridin-2-yl)propan-2-ol
• CAS No: 40472-78-4
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD19690109
• CID: 1039506
• PubChem ID: 12179486
• Update Time: 2025-11-07

2-(5-Chloropyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloropyridin-2-yl)propan-2-ol
• 2-(5-Chlor-2-pyridyl)-2-propanol
• 2-(5-chloro-pyridin-2-yl)-propan-2-ol
• 3-chloro-2-(1-hydroxy-1-methylethyl)-pyridine
• AK104788
• ANW-70993
• CTK8C4046
• KB-223361
• SureCN8247564
• DTXSID40479337
• DA-06100
• SCHEMBL8247564
• SB85165
• EN300-1984293
• 40472-78-4

• MDL： MFCD19690109
• Inchi： 1S/C8H10ClNO/c1-8(2,11)7-4-3-6(9)5-10-7/h3-5,11H,1-2H3
• InChI Key： SAUSRICDXKKSCU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C(C)(C)O

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(5-Chloropyridin-2-yl)propan-2-ol

Latest Research on 2-(5-Chloropyridin-2-yl)propan-2-ol (CAS: 40472-78-4) in Chemical Biology and Pharmaceutical Applications

2-(5-Chloropyridin-2-yl)propan-2-ol (CAS: 40472-78-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential industrial relevance.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the role of 2-(5-Chloropyridin-2-yl)propan-2-ol as a precursor in the synthesis of pyridine-based kinase inhibitors. The study demonstrated that modifications at the propan-2-ol moiety could significantly enhance the binding affinity of these inhibitors to their target proteins, offering new avenues for drug design. The compound's unique structural features, including the chloropyridine ring, were found to contribute to its stability and reactivity under various synthetic conditions.

In addition to its synthetic utility, research has also investigated the biological properties of 2-(5-Chloropyridin-2-yl)propan-2-ol. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit moderate antimicrobial activity against Gram-positive bacteria, suggesting potential applications in antibiotic development. The mechanism of action appears to involve interference with bacterial cell wall synthesis, although further studies are needed to confirm this hypothesis.

From an industrial perspective, advances in the large-scale production of 2-(5-Chloropyridin-2-yl)propan-2-ol have been reported in several recent patents. These innovations focus on improving yield and purity while reducing environmental impact through greener synthetic routes. One notable development is the use of continuous flow chemistry techniques, which have shown promise in scaling up production while maintaining high selectivity.

Looking forward, researchers are particularly interested in exploring the chiral properties of 2-(5-Chloropyridin-2-yl)propan-2-ol, as its stereochemistry may influence biological activity. Preliminary computational studies suggest that enantiomerically pure forms of the compound could display enhanced pharmacological profiles, opening new possibilities for asymmetric synthesis in drug development.

In conclusion, 2-(5-Chloropyridin-2-yl)propan-2-ol (CAS: 40472-78-4) continues to be a valuable compound in chemical biology and pharmaceutical research. Its dual role as both a synthetic building block and a potential bioactive molecule makes it an important subject for ongoing investigation. Future research directions likely will focus on optimizing its synthetic accessibility, exploring its biological activities more comprehensively, and developing novel derivatives with improved therapeutic potential.